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Compound of Interest

Compound Name: Celivarone

Cat. No.: B1668370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Celivarone solutions

intended for in vivo experimental use. The information is curated to ensure safe and effective

administration in preclinical research models.

Physicochemical Properties of Celivarone
Celivarone (SR 33589) is a non-iodinated benzofuran derivative, structurally related to

amiodarone. It is characterized by its poor aqueous solubility, a critical factor to consider when

preparing formulations for in vivo administration. The following table summarizes the key

physicochemical properties of Celivarone.
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Property Value Source

Molecular Formula C26H39N2O3+

Molecular Weight 427.6 g/mol

Appearance
White to off-white crystalline

powder

Solubility

- Soluble in organic solvents

like DMSO and methanol. -

Practically insoluble in water.

pKa 8.5

Recommended Vehicle for In Vivo Administration
Given its low aqueous solubility, Celivarone requires a specific vehicle for parenteral

administration to ensure its bioavailability in animal models. A commonly used and effective

vehicle is a mixture of solvents that can solubilize the compound and is well-tolerated in

common research animals.

A published study on the electrophysiological effects of Celivarone in a rabbit model utilized

the following vehicle for intravenous administration:

Component Percentage

Propylene Glycol 20%

Ethanol 10%

Water for Injection 70%

This vehicle composition has been shown to be effective for administering Celivarone
intravenously.

Step-by-Step Solution Preparation Protocol
This protocol details the preparation of a Celivarone solution for intravenous administration.
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Materials:

Celivarone powder

Propylene Glycol (USP grade)

Ethanol (95-100%, USP grade)

Water for Injection (WFI)

Sterile vials

Magnetic stirrer and stir bar

Sterile filters (0.22 µm)

Pipettes and sterile pipette tips

Protocol:

Weighing: Accurately weigh the required amount of Celivarone powder in a sterile vial.

Solubilization in Organic Solvents:

Add the required volume of ethanol to the Celivarone powder.

Vortex or sonicate the mixture until the powder is completely dissolved.

Add the required volume of propylene glycol to the solution and mix thoroughly.

Aqueous Phase Addition: Slowly add the Water for Injection to the organic solution while

continuously stirring with a magnetic stirrer. The slow addition is crucial to prevent

precipitation of the compound.

Final Mixing: Continue stirring the solution for 10-15 minutes to ensure homogeneity.

Sterile Filtration: Filter the final solution through a 0.22 µm sterile filter into a sterile vial to

ensure sterility for in vivo use.
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Storage: Store the prepared solution at 4°C and protect it from light. It is recommended to

use the solution within 24 hours of preparation.

Example Preparation of a 1 mg/mL Celivarone Solution (10 mL):

Step Action Volume/Weight

1 Weigh Celivarone powder 10 mg

2 Add Ethanol 1 mL

3 Add Propylene Glycol 2 mL

4 Slowly add Water for Injection 7 mL

5 Stir until homogenous -

6 Sterile filter -

Experimental Workflow for In Vivo Administration
The following diagram outlines a typical workflow for an in vivo experiment involving the

administration of Celivarone.
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In vivo experimental workflow for Celivarone.
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Mechanism of Action and Signaling Pathway
Celivarone is known to be an antiarrhythmic agent that primarily targets multiple ion channels

in cardiomyocytes. Its mechanism of action involves the modulation of cardiac action potential

by blocking several key potassium and sodium channels.

The following diagram illustrates the primary signaling pathways affected by Celivarone in a

cardiomyocyte.
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Signaling pathway of Celivarone in cardiomyocytes.

Disclaimer: This protocol is intended for research purposes only. The procedures should be

carried out by qualified personnel in a laboratory setting. It is essential to adhere to all

institutional and national guidelines for animal welfare and handling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1668370?utm_src=pdf-body
https://www.benchchem.com/product/b1668370?utm_src=pdf-body
https://www.benchchem.com/product/b1668370?utm_src=pdf-body-img
https://www.benchchem.com/product/b1668370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols: Celivarone Solution
Preparation for In Vivo Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668370#celivarone-solution-preparation-for-in-vivo-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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